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Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B036306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of the
molecular formula C9H200, which primarily encompasses a wide array of alcohols and ethers.
This document details the classification of these isomers, their physical properties, established
experimental protocols for their synthesis and characterization, and their spectroscopic
signatures.

Classification of C9H200 Isomers

The structural isomers of C9H200 can be broadly categorized into two main functional groups:
alcohols and ethers.

Alcohols (C9H190H)

The alcohol isomers are characterized by the presence of a hydroxyl (-OH) functional group.
They can be further sub-classified into primary, secondary, and tertiary alcohols based on the
substitution of the carbon atom to which the hydroxyl group is attached.

o Primary Alcohols: The hydroxyl group is attached to a carbon atom that is bonded to only
one other carbon atom.

e Secondary Alcohols: The hydroxyl group is attached to a carbon atom that is bonded to two
other carbon atoms.
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o Tertiary Alcohols: The hydroxyl group is attached to a carbon atom that is bonded to three
other carbon atoms.

Ethers (R-O-R’)

Ether isomers feature an oxygen atom connected to two alkyl groups. For the molecular
formula C9H200, the sum of the carbon atoms in the two alkyl groups is nine.

Below is a diagram illustrating the classification of C9H200 isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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